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Compound of Interest

Compound Name: GIBH-130

Cat. No.: B10779520 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. While a specific Safety Data Sheet (SDS) for G--130 containing

detailed disposal procedures is not publicly available, this guide provides essential safety

information and a general framework for its disposal based on its known properties and

standard laboratory practices.

Essential Safety and Handling Information
G-130 is a neuroinflammation inhibitor, typically supplied as a solid. Understanding its physical

and chemical properties is the first step toward safe handling and disposal.

Property Value Source

Physical State Solid EvitaChem

Solubility Soluble in DMSO EvitaChem

Stability

Sensitive to air and light.

Should be stored in dark

conditions at -20°C.

EvitaChem

Given its nature as a biologically active compound, G-130 should be handled with care, using

appropriate personal protective equipment (PPE), including gloves, lab coats, and safety
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glasses. All handling should be performed in a well-ventilated area, preferably within a

chemical fume hood.

Step-by-Step Disposal Protocol
In the absence of a specific SDS, a conservative approach to disposal is necessary. The

following protocol is a general guideline and should be adapted to comply with the specific

regulations of your institution and local authorities.

Consult Institutional and Local Regulations: Before initiating any disposal procedures,

consult your institution's Environmental Health and Safety (EHS) department and review

local and national regulations for chemical waste disposal.

Inactivation (if applicable and feasible): For biologically active compounds, a chemical

inactivation step may be recommended. The feasibility and method of inactivation would

depend on the compound's specific reactivity, which is not fully detailed in available public

information. Consult with a qualified chemist or your EHS department to determine if an

appropriate inactivation method exists.

Segregation of Waste:

Solid Waste: Unused or expired G-130 solid should be collected in a clearly labeled,

sealed container designated for chemical waste.

Contaminated Materials: All materials that have come into contact with G-130, such as

pipette tips, gloves, and empty vials, should be considered contaminated and disposed of

as chemical waste. These should be collected in a separate, appropriately labeled waste

container.

Liquid Waste (DMSO solutions): Solutions of G-130 in dimethyl sulfoxide (DMSO) should

be collected in a labeled, leak-proof container designated for flammable liquid waste, as

DMSO is combustible. Do not mix with aqueous or other incompatible waste streams.

Waste Labeling: All waste containers must be clearly and accurately labeled with the full

chemical name ("G-130"), the solvent (e.g., "in DMSO"), concentration, and appropriate

hazard warnings (e.g., "Biologically Active," "Flammable Liquid" for DMSO solutions).
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Storage Pending Disposal: Store all G-130 waste in a designated, secure, and well-

ventilated secondary containment area, away from incompatible materials, until it can be

collected by a licensed hazardous waste disposal company.

Professional Disposal: Arrange for the collection and disposal of the chemical waste through

your institution's EHS department or a certified hazardous waste management contractor. Do

not attempt to dispose of G-130 down the drain or in regular trash.

Disposal Decision Workflow
The following diagram illustrates a logical workflow for making decisions regarding the proper

disposal of a research chemical like G-130.
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G-130 Disposal Decision Workflow
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Caption: Workflow for G-130 Disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b10779520?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10779520?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer: This information is intended as a general guide and is not a substitute for a formal

Safety Data Sheet. Researchers are strongly advised to seek guidance from their institution's

Environmental Health and Safety department for specific disposal instructions that are in full

compliance with all applicable regulations.

To cite this document: BenchChem. [Proper Disposal of G-130: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10779520#gibh-130-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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